Cas no 1004316-18-0 (5-Thiazolylmethyl N-(1R,4R)-4-Amino-5-phenyl-1-(phenylmethyl)pentylcarbamate)

• Product Name: 5-Thiazolylmethyl N-(1R,4R)-4-Amino-5-phenyl-1-(phenylmethyl)pentylcarbamate
• CAS No: 1004316-18-0
• MF: C₂₃H₂₇N₃O₂S
• MW: 409.544384241104
• CID: 2083289
• PubChem ID: 59721242
• Update Time: 2025-11-06

5-Thiazolylmethyl N-(1R,4R)-4-Amino-5-phenyl-1-(phenylmethyl)pentylcarbamate Chemical and Physical Properties

Names and Identifiers

• thiazol-5-ylmethyl ((2R,5R)-5-amino-1,6-diphenylhexan-2-yl)carbamate
• N-[(1R,4R)-4-Amino-5-phenyl-1-(phenylmethyl)pentyl]carbamic acid 5-thiazolylmethyl ester
• 05Z7Y6M6DK
• 1,3-thiazol-5-ylmethyl N-[(2R,5R)-5-amino-1,6-diphenylhexan-2-yl]carbamate
• 5-Thiazolylmethyl N-((1R,4R)-4-amino-5-phenyl-1-(phenylmethyl)pentyl)carbamate
• Carbamic acid, N-((1R,4R)-4-amino-5-phenyl-1-(phenylmethyl)pentyl)-, 5-thiazolylmethyl ester
• 5-Thiazolylmethyl N-(1R,4R)-4-Amino-5-phenyl-1-(phenylmethyl)pentylcarbamate

• Inchi： 1S/C23H27N3O2S/c24-20(13-18-7-3-1-4-8-18)11-12-21(14-19-9-5-2-6-10-19)26-23(27)28-16-22-15-25-17-29-22/h1-10,15,17,20-21H,11-14,16,24H2,(H,26,27)/t20-,21-/m1/s1
• InChI Key： NDRGYGLCIPEVCJ-NHCUHLMSSA-N
• SMILES： S1C=NC=C1COC(N[C@@H](CC1C=CC=CC=1)CC[C@H](CC1C=CC=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 467
• XLogP3: 4.3
• Topological Polar Surface Area: 106

Experimental Properties

• Density: 1.197±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.9E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 5-Thiazolylmethyl N-(1R,4R)-4-Amino-5-phenyl-1-(phenylmethyl)pentylcarbamate

5-Thiazolylmethyl N-(1R,4R)-4-Amino-5-phenyl-1-(phenylmethyl)pentylcarbamate: A Comprehensive Overview

The compound with CAS No. 1004316-18-0, known as 5-Thiazolylmethyl N-(1R,4R)-4-Amino-5-phenyl-1-(phenylmethyl)pentylcarbamate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in drug design due to their versatile functional groups and ability to interact with biological systems. The thiazole ring in its structure contributes to its unique electronic properties, making it a promising candidate for further research and development.

Recent studies have highlighted the importance of chiral centers in organic compounds, particularly in the context of drug efficacy and selectivity. The (1R,4R)-stereochemistry of this compound plays a crucial role in determining its pharmacokinetic properties. Researchers have demonstrated that the stereochemical configuration can significantly influence the compound's ability to bind to target proteins, making it a valuable tool in medicinal chemistry. The presence of aromatic groups, such as the phenyl rings, further enhances its stability and bioavailability.

The synthesis of 5-Thiazolylmethyl N-(1R,4R)-4-Amino-5-phenyl-1-(phenylmethyl)pentylcarbamate involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the thiazole ring through condensation reactions and the subsequent introduction of the carbamate group via nucleophilic substitution. The use of chiral catalysts has been shown to improve the enantiomeric excess of the product, ensuring high purity and consistency in downstream applications.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, its ability to modulate enzyme activity makes it a potential candidate for anti-inflammatory and antiviral therapies. Recent research has focused on its interaction with key enzymes such as cyclooxygenase (COX) and protease inhibitors, where it has demonstrated moderate inhibitory activity. Additionally, its aromatic substituents contribute to its lipophilicity, which is essential for crossing biological membranes and reaching target sites within the body.

The structural complexity of 5-Thiazolylmethyl N-(1R,4R)-4-Amino-5-phenyl-1-(phenylmethyl)pentylcarbamate also makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to predict its binding affinity to various protein targets. These studies have provided valuable insights into its potential as a lead compound for drug discovery programs.

Furthermore, the environmental impact of this compound has been a topic of recent interest. Researchers have investigated its biodegradability under different conditions and have found that it exhibits moderate persistence in aquatic environments. This information is critical for assessing its safety profile and ensuring that its use does not pose significant risks to ecosystems.

In conclusion, 5-Thiazolylmethyl N-(1R,4R)-4-Amino-5-phenyl-1-(phenylmethyl)pentylcarbamate (CAS No. 1004316-18-0) is a multifaceted compound with immense potential in both academic research and industrial applications. Its unique structure, stereochemical properties, and functional groups make it a valuable asset in the development of novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing modern medicine.